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Compound of Interest

Compound Name: Reactive Violet 5

Cat. No.: B1142343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,

synthesis, and analysis of C.I. 18097, commercially known as Acid Red 73. This synthetic azo

dye is utilized across various industrial and research applications, including as a colorant in

textiles, leather, paper, plastics, and even in medical and cosmetic formulations.[1][2][3][4]

Core Chemical Identity and Properties
Acid Red 73 is a disodium salt of 7-hydroxy-8-{[4-

(phenyldiazenyl)phenyl]diazenyl}naphthalene-1,3-disulfonic acid.[4] It is classified as a double

azo dye, characterized by the presence of two azo (-N=N-) groups, which are responsible for

its color.[2]
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Identifier Value

Colour Index Name C.I. Acid Red 73

C.I. Number 27290

CAS Number 5413-75-2

Molecular Formula C₂₂H₁₄N₄Na₂O₇S₂[2]

Molecular Weight 556.48 g/mol [2]

IUPAC Name

Disodium 7-hydroxy-8-[[4-

(phenyldiazenyl)phenyl]diazenyl]naphthalene-

1,3-disulfonate

Physicochemical Properties
Acid Red 73 presents as a yellow-light red or dark red powder.[2][3][5] While specific melting

and boiling points are not readily available in the literature, its solubility and spectral

characteristics have been documented.[1][4]

Property Value/Description

Physical Form Yellow-light red powder[1][2][4]

Solubility

Soluble in water (forming a red solution),

ethanol, and acetone. Insoluble in other organic

solvents.[1][2][3][4]

Density 1.58 g/cm³[4]

Maximum Absorbance (λmax) 508 nm[6]

Stability
Stable under normal temperatures and

pressures.[1]

Chemical Reactivity:

In the presence of strong sulfuric acid, it produces a red-purple solution, which upon dilution,

forms a red-brown precipitate.[1][2]
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Reaction with nitric acid results in a color change from blue to orange and then to olive.[1][2]

The addition of strong hydrochloric acid to its aqueous solution leads to the formation of a

dark red-brown precipitate.[1][2]

Adding sodium hydroxide solution results in a dark brown precipitate.[1][2]

Experimental Protocols
Synthesis of Acid Red 73
The manufacturing process for Acid Red 73 involves a two-step diazotization and coupling

reaction.[2][4]

Methodology:

Diazotization: 4-(Phenyldiazenyl)benzenamine (Aniline Yellow) is treated with a cold solution

of sodium nitrite (NaNO₂) in the presence of a strong acid, typically hydrochloric acid (HCl),

to form a diazonium salt. This reaction is conducted at low temperatures (0-5 °C) to ensure

the stability of the diazonium salt.

Azo Coupling: The resulting diazonium salt solution is then slowly added to an alkaline

solution of 7-Hydroxynaphthalene-1,3-disulfonic acid (G acid). The coupling reaction occurs

at the position ortho to the hydroxyl group of the G acid, forming the final Acid Red 73 dye.

Isolation: The dye is typically salted out from the reaction mixture by adding sodium chloride,

filtered, washed, and dried.
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Step 1: Diazotization

Step 2: Azo Coupling

4-(Phenyldiazenyl)benzenamine

Diazonium Salt Intermediate

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl)

Acid Red 73

Coupling Reaction

7-Hydroxynaphthalene-1,3-
disulfonic acid (G acid)
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Start: Sample Collection

Sample Preparation
(Extraction & Filtration)

1

HPLC Injection

2

Chromatographic Separation
(C18 Column, Gradient Elution)

3

Detection
(PDA at 508 nm / MS Scan)

4

Data Analysis & Quantification

5

End: Report Results

6

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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